Cas no 1006458-39-4 (4-(aminocarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-(aminocarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1006458-39-4
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 3060508
• PubChem ID: 19623312
• Update Time: 2025-04-21

4-(aminocarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminocarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• 4-Carbamoyl-1-methyl-1H-pyrazole-3-carboxylic acid
• 4-Carbamoyl-1-methyl-1H-pyrazole-3-carboxylicacid
• EN300-762657
• AKOS000314769
• CS-0260898
• 4-carbamoyl-1-methylpyrazole-3-carboxylic acid
• STL574622
• 1006458-39-4
• BBL041038
• GQB45839

• Inchi： 1S/C6H7N3O3/c1-9-2-3(5(7)10)4(8-9)6(11)12/h2H,1H3,(H2,7,10)(H,11,12)
• InChI Key： PBBNCANRNMTFNY-UHFFFAOYSA-N
• SMILES： OC(C1C(C(N)=O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 169.048741g/mol
• Monoisotopic Mass: 169.048741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.14g/mol
• XLogP3: -1
• Topological Polar Surface Area: 98.2Ų